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Compound of Interest

Compound Name: Protein Kinase C (530-558)

Cat. No.: B15621467 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to reconstituting, handling, and troubleshooting the

lyophilized Protein Kinase C (PKC) (530-558) peptide.

Frequently Asked Questions (FAQs)
Q1: What is the PKC (530-558) peptide?

A1: The PKC (530-558) peptide is a synthetic peptide corresponding to amino acid residues

530-558 of the catalytic domain of Protein Kinase C. Its amino acid sequence is

LLYEMLAGQAPFEGEDEDELFQSIMEHNV. It functions as a potent activator of PKC.

Q2: What are the physical and chemical properties of the PKC (530-558) peptide?

A2: The table below summarizes the key properties of the PKC (530-558) peptide.
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Property Value

Amino Acid Sequence LLYEMLAGQAPFEGEDEDELFQSIMEHNV

Molecular Weight ~3354.7 g/mol

Appearance Lyophilized white powder

Purity Typically >95%

Storage Desiccate at -20°C

Q3: What is the primary mechanism of action of the PKC (530-558) peptide?

A3: The PKC (530-558) peptide acts as an activator of Protein Kinase C. It is derived from the

catalytic domain of PKC and is thought to mimic a substrate-binding motif, leading to the

activation of the enzyme.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized PKC (530-558)
Peptide
Objective: To properly dissolve the lyophilized PKC (530-558) peptide for use in downstream

experiments.

Materials:

Lyophilized PKC (530-558) peptide vial

Sterile, high-purity water

0.1 M Acetic Acid (optional, for enhancing solubility of basic peptides)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Selection:

Based on its amino acid sequence, the PKC (530-558) peptide has a mix of hydrophobic

and charged residues.

For initial reconstitution, sterile, high-purity water is recommended.

If the peptide does not readily dissolve in water, a dilute acidic solution can be used. One

study suggests using a 0.05 M acetic acid stock solution.

Reconstitution:

Carefully open the vial.

Using a calibrated micropipette, add the desired volume of the chosen solvent to the vial.

Aim for a stock concentration of 1-5 mg/mL.

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking to

prevent peptide degradation.

Visually inspect the solution to ensure it is clear and free of particulates. If particulates

remain, sonication in a water bath for a few minutes may aid dissolution.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the peptide solution into smaller,

single-use volumes in low-protein-binding microcentrifuge tubes. This will minimize waste

and prevent degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (a few

days), 4°C may be acceptable, but refer to the manufacturer's specific recommendations if
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available.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Peptide will not dissolve in

water.

The peptide may have

hydrophobic regions or a net

positive charge at neutral pH.

- Try adding a small amount of

a dilute acid, such as 0.1 M

acetic acid, to the solution. -

Sonication in a water bath for

short bursts can help break up

aggregates.

Solution is cloudy or contains

particulates.

Incomplete dissolution or

peptide aggregation.

- Ensure the peptide is fully

dissolved by gentle vortexing

or sonication. - If the issue

persists, consider filtering the

solution through a 0.22 µm

sterile filter. However, be

aware that this may result in

some loss of peptide.

Loss of peptide activity in

experiments.

Improper storage, repeated

freeze-thaw cycles, or

degradation of the

reconstituted peptide.

- Always aliquot the

reconstituted peptide into

single-use volumes to avoid

multiple freeze-thaw cycles. -

Ensure the peptide is stored at

the recommended temperature

(-20°C or -80°C). - Use the

reconstituted peptide within the

recommended timeframe.
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Caption: Workflow for reconstituting lyophilized PKC (530-558) peptide.
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[https://www.benchchem.com/product/b15621467#reconstituting-lyophilized-pkc-530-558-
peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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